1-Ethyl-3-methylpiperidin-4-one
Overview
Description
1-Ethyl-3-methylpiperidin-4-one, also known as N-Ethyl-3-methyl-4-piperidone, is a chemical compound that has been the focus of scientific research due to its potential applications in a variety of fields. It has a molecular weight of 141.21 .
Molecular Structure Analysis
The molecular structure of this compound consists of eight carbon atoms, fifteen hydrogen atoms, and one nitrogen atom . Further analysis of the molecular structure would require more specific data or computational modeling.Physical And Chemical Properties Analysis
This compound is a liquid at room temperature with a boiling point of 72°C at 7.6 mmHg .Scientific Research Applications
Synthesis and Chemical Properties
Synthesis and Stereochemistry
1-Ethyl-3-methylpiperidin-4-one is a key compound in the synthesis of various chemicals. Praliev et al. (1986) explored the synthesis and stereochemistry of phenylethynylated derivatives of this compound, determining configurations using NMR and IR spectra (Praliev et al., 1986).
Lactam Acetals Formation
Granik et al. (1973) studied the acylation of diethyl acetal of N-methylpiperidin-2-one (a related compound), leading to a mixture of various chemical entities including ethyl benzoate and benzoyl derivatives (Granik et al., 1973).
Spectral Properties and Reaction Conditions
Zeng Guo-ping (2008) investigated the synthesis of ethyl 2-amino-6-methyl-5,7-diphenyl-4,5,6,7-tetrahydrothieno pyridine-3-carboxylate from 1-methyl-2,6-diphenylpiperidin-4-one, providing insights into reaction conditions and spectral properties (Zeng Guo-ping, 2008).
Chemical Analysis Techniques
- NMR Spectroscopy Analysis: Manimekalai et al. (2008) conducted high-resolution NMR spectroscopy of 3‐ethyl‐4‐hydroxy‐4‐phenylpiperidines, offering insights into the chemical shifts and magnetic anisotropy influencing these compounds (Manimekalai et al., 2008).
Advanced Chemical Applications
Novel Synthesis Methods
Mojtahedi et al. (2016) developed a pseudo four-component reaction using 1-Methylpiperidin-4-one and its analogs, showcasing a novel synthesis method for ortho-aminocarbonitriles and dicyanoanilines (Mojtahedi et al., 2016).
Palladium-catalyzed Aminocarbonylation
Takács et al. (2014) utilized alkoxycarbonylpiperidines, like 3-(ethoxycarbonyl)piperidine, in palladium-catalyzed aminocarbonylation, demonstrating the utility of these compounds in complex organic syntheses (Takács et al., 2014).
Future Directions
The future directions of synthetic chemistry, including the study of compounds like 1-Ethyl-3-methylpiperidin-4-one, involve improving the ability of synthesis and enhancing the application of synthesis . This includes the development of fast and cost-effective methods for the synthesis of substituted piperidines .
Mechanism of Action
Target of Action
Piperidine derivatives, a class to which this compound belongs, are known to be present in more than twenty classes of pharmaceuticals . They play a significant role in the pharmaceutical industry and are among the most important synthetic fragments for designing drugs .
Mode of Action
Piperidine derivatives are known to interact with various biological targets, leading to a range of pharmacological effects . The interaction of the compound with its targets and the resulting changes would depend on the specific biological target and the context of the interaction.
Biochemical Pathways
Piperidine derivatives are known to influence a variety of biochemical pathways due to their broad range of pharmacological applications . The downstream effects would depend on the specific pathway and the context of the interaction.
Result of Action
Piperidine derivatives are known to have a wide range of effects at the molecular and cellular level, depending on their specific targets and the context of the interaction .
properties
IUPAC Name |
1-ethyl-3-methylpiperidin-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO/c1-3-9-5-4-8(10)7(2)6-9/h7H,3-6H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DZPMPRBBBQMILW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCC(=O)C(C1)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10369913 | |
Record name | 1-ethyl-3-methylpiperidin-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10369913 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
141.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
3612-16-6 | |
Record name | 1-ethyl-3-methylpiperidin-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10369913 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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